Cas no 25889-60-5 (1-Methylfluoranthene)

• Product Name: 1-Methylfluoranthene
• CAS No: 25889-60-5
• MF: C₁₇H₁₂
• MW: 216.277184486389
• CID: 273135
• Update Time: 2025-05-22

1-Methylfluoranthene Chemical and Physical Properties

Names and Identifiers

• Fluoranthene, 1-methyl-
• 1-Methylfluoranthene
• 1-Methyl-fluoranthen
• Fluoranthene,1-methyl

• Inchi： 1S/C17H12/c1-11-9-10-12-5-4-8-15-13-6-2-3-7-14(13)16(11)17(12)15/h2-10H,1H3
• InChI Key： XTJQJDCUHJRGCX-UHFFFAOYSA-N
• SMILES： C12C3=CC=CC=1C1C=CC=CC=1C2=C(C)C=C3

Computed Properties

• Exact Mass: 216.09400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 0.00000
• LogP: 4.79560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Methylfluoranthene

Introduction to 1-Methylfluoranthene (CAS No. 25889-60-5)

1-Methylfluoranthene (CAS No. 25889-60-5) is a polycyclic aromatic hydrocarbon (PAH) with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields, including materials science and environmental chemistry. This compound belongs to the family of fluoranthene derivatives, which are known for their aromatic stability and versatile chemical properties.

The molecular formula of 1-methylfluoranthene is C₁₄H₁₀, and it consists of three fused benzene rings with a methyl group attached at the first position of the fluoranthene skeleton. This structural arrangement imparts 1-methylfluoranthene with distinct optical and electronic properties, making it a subject of interest in both academic and industrial research.

Recent studies have explored the synthesis of 1-methylfluoranthene through various methods, including thermal condensation and catalytic processes. These methods have been optimized to improve yield and purity, which are critical for its application in advanced materials such as organic semiconductors and photovoltaic devices.

In terms of physical properties, 1-methylfluoranthene exhibits a high melting point, typically around 320°C, which is attributed to its rigid molecular structure and strong intermolecular forces. Its solubility in organic solvents such as dichloromethane and chloroform makes it suitable for solution-based processing techniques commonly used in nanotechnology.

The optical properties of 1-methylfluoranthene have been extensively studied using techniques like UV-Vis spectroscopy and fluorescence spectroscopy. These studies reveal that the compound has strong absorption bands in the ultraviolet region, which can be exploited for sensing applications. Additionally, its fluorescence characteristics make it a potential candidate for use in bioimaging and optoelectronic devices.

One of the most promising applications of 1-methylfluoranthene lies in its use as a building block for constructing two-dimensional (2D) materials such as graphene analogs. Researchers have demonstrated that by functionalizing 1-methylfluoranthene with appropriate substituents, it can form self-assembled monolayers with exceptional electronic properties.

Environmental scientists have also investigated the fate and transport of 1-methylfluoranthene in natural systems. Studies indicate that while it is relatively stable under ambient conditions, it can undergo photochemical degradation under UV light exposure, leading to the formation of less toxic byproducts.

In conclusion, 1-methylfluoranthene (CAS No. 25889-60-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with its favorable physical and optical properties, positions it as a key material for future innovations in nanotechnology and environmental science.